![molecular formula C7H10O4 B6277140 methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate CAS No. 2763776-71-0](/img/no-structure.png)
methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate
Overview
Description
Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate (MDBC) is an important organic compound belonging to the family of bicyclic molecules. It is a versatile compound that has been widely used in various scientific and industrial applications. MDBC is an important intermediate for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of polymers, catalysts, and other materials. MDBC is a valuable building block for the design and synthesis of new molecules with desired properties.
Mechanism of Action
Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate is a versatile compound that can be used as a building block for the synthesis of a variety of compounds. Its mechanism of action is dependent on the reaction conditions and the nature of the substrate. Generally, methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate reacts with a variety of compounds to form new molecules. The reaction can be catalyzed by a variety of inorganic bases, and the products formed depend on the reaction conditions and the nature of the substrate.
Biochemical and Physiological Effects
methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate has been used as a building block for the synthesis of various compounds, and it is not known to have any direct biochemical or physiological effects. However, the compounds synthesized from methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate may have various biochemical and physiological effects. For example, the compounds synthesized from methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate may be used as pharmaceuticals, agrochemicals, or dyes, and these compounds may have various biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate is a versatile compound that can be used as a building block for the synthesis of a variety of compounds. It is relatively easy to synthesize and is commercially available in various forms. The main advantage of using methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate in lab experiments is that it is a relatively inexpensive and readily available building block. The main limitation is that it is not suitable for the synthesis of complex molecules, as the reaction conditions and the nature of the substrate can affect the products formed.
Future Directions
The use of methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate as a building block for the synthesis of various compounds has great potential for future scientific research. It can be used in the synthesis of novel compounds with desired properties. It can also be used in the synthesis of polymers, catalysts, and other materials. In addition, methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate can be used in the synthesis of pharmaceuticals, agrochemicals, and dyes. Furthermore, methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate can be used in the synthesis of compounds with improved properties, such as increased solubility or increased stability. Finally, methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate can be used in the synthesis of compounds with improved bioavailability or increased potency.
Synthesis Methods
Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate can be synthesized using a variety of methods. The most common method involves the reaction of 1,3-dioxane and 1-chlorobicyclo[4.1.0]heptane in the presence of an inorganic base. The reaction is carried out at room temperature and yields methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate in good yields. Other methods of synthesis include the reaction of 1,3-dioxane and 1-bromobicyclo[4.1.0]heptane, or the reaction of 1,3-dioxane and 1-iodobicyclo[4.1.0]heptane.
Scientific Research Applications
Methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate has been widely used in scientific research as a versatile building block for the synthesis of various compounds. It has been used in the synthesis of biologically active compounds such as pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of polymers, catalysts, and other materials. In addition, methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate has been used in the synthesis of novel compounds with desired properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate involves the cyclization of a diol intermediate. The diol intermediate can be synthesized from commercially available starting materials through a series of reactions.", "Starting Materials": [ "2-methyl-1,3-propanediol", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "methylene chloride", "methanol" ], "Reaction": [ "Step 1: Ethyl acetoacetate is deprotonated with sodium ethoxide to form the enolate.", "Step 2: The enolate reacts with 2-methyl-1,3-propanediol to form the diol intermediate.", "Step 3: The diol intermediate is acetylated with acetic anhydride and sulfuric acid to form the diacetate intermediate.", "Step 4: The diacetate intermediate is hydrolyzed with sodium bicarbonate to form the diol intermediate.", "Step 5: The diol intermediate is dried with magnesium sulfate and then dissolved in methylene chloride.", "Step 6: The solution is cooled to 0°C and treated with methanol and sulfuric acid to initiate cyclization.", "Step 7: The reaction mixture is stirred at room temperature for several hours to complete the cyclization.", "Step 8: The reaction mixture is washed with water and dried over magnesium sulfate.", "Step 9: The solvent is removed under reduced pressure to yield methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate as a colorless oil." ] } | |
CAS RN |
2763776-71-0 |
Product Name |
methyl 3,7-dioxabicyclo[4.1.0]heptane-1-carboxylate |
Molecular Formula |
C7H10O4 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
